Cas no 1264040-10-9 (3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264040-10-9
• MF: C₁₄H₁₅FN₂O₄
• MW: 294.278307199478
• CID: 4692247
• Update Time: 2025-10-30

3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C14H15FN2O4/c1-3-21-12(18)11-8-14(2,13(19)20)17(16-11)10-6-4-9(15)5-7-10/h4-7H,3,8H2,1-2H3,(H,19,20)
• InChI Key： LINQBIZLNXWDJS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(=O)O)(C)CC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 460
• Topological Polar Surface Area: 79.2

Additional information on 3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264040-10-9)

3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264040-10-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and fluorophenyl moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the ethoxycarbonyl and carboxylic acid functional groups, make it a versatile building block for drug discovery and development.

In recent years, the demand for fluorinated compounds like 3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and receptor modulators, which are critical in treating diseases such as inflammation and cancer. The compound's CAS No. 1264040-10-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions, including condensation and cyclization processes. Its pyrazole-5-carboxylic acid derivative is particularly notable for its ability to form stable complexes with metal ions, opening doors for applications in catalysis and material science. This aligns with the growing trend of exploring sustainable chemistry and green synthesis methods, which are hot topics in the scientific community.

From an industrial perspective, CAS No. 1264040-10-9 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research frequently list this compound in their portfolios, catering to the needs of pharmaceutical and biotechnology sectors. Its 4-fluorophenyl group is a common motif in agrochemicals and pharmaceuticals, further driving its commercial demand.

Analytical characterization of 3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and quality, which are paramount for research and industrial applications. The compound's molecular weight and solubility profiles are also critical parameters for formulation scientists, especially in drug delivery systems.

In summary, 3-(Ethoxycarbonyl)-1-(4-fluorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264040-10-9) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable asset in modern scientific endeavors, particularly in the realms of drug discovery and materials innovation. As research continues to evolve, this compound is likely to remain a focal point for both academic and industrial investigations.